Cas no 1219979-85-7 (3-Piperidinylmethyl 2-methylpropanoatehydrochloride)

• Product Name: 3-Piperidinylmethyl 2-methylpropanoatehydrochloride
• CAS No: 1219979-85-7
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 4687525
• Update Time: 2025-05-19

3-Piperidinylmethyl 2-methylpropanoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinylmethyl 2-methylpropanoate hydrochloride
• Piperidin-3-ylmethyl isobutyrate hydrochloride
• 3-Piperidinylmethyl 2-methylpropanoatehydrochloride
• piperidin-3-ylmethyl 2-methylpropanoate hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-8(2)10(12)13-7-9-4-3-5-11-6-9;/h8-9,11H,3-7H2,1-2H3;1H
• InChI Key： NBLFTMKRWXXDNQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C)C)=O)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 38.3

Additional information on 3-Piperidinylmethyl 2-methylpropanoatehydrochloride

Introduction to 3-Piperidinylmethyl 2-methylpropanoatehydrochloride (CAS No: 1219979-85-7)

3-Piperidinylmethyl 2-methylpropanoatehydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1219979-85-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride incorporates a piperidine ring linked to a butyl ester moiety, with the hydrochloride salt form enhancing its solubility and pharmacokinetic properties. In recent years, there has been growing interest in exploring the pharmacological potential of such derivatives, particularly in the context of central nervous system (CNS) disorders, pain management, and inflammatory conditions.

The 3-Piperidinylmethyl 2-methylpropanoatehydrochloride structure presents a unique combination of functional groups that may contribute to its interaction with biological targets. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to modulate neurotransmitter systems and interact with various enzymes and receptors. Specifically, piperidine derivatives have been investigated for their potential as serotonin receptor modulators, dopamine reuptake inhibitors, and GABA receptor interactants. The presence of the butyl ester group in 3-Piperidinylmethyl 2-methylpropanoatehydrochloride may further influence its pharmacological profile by affecting metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and pain signaling pathways. For instance, preliminary in vitro studies have indicated that derivatives of piperidine can interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory effects. Additionally, the hydrochloride salt form may enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for CNS-targeted therapies.

The synthesis of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine moiety, followed by esterification to incorporate the butyl group. The final step involves conversion to the hydrochloride salt to improve solubility and stability. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthetic route. The development of efficient synthetic methodologies is crucial for large-scale production and further exploration of this compound's pharmacological potential.

In terms of pharmacological evaluation, 3-Piperidinylmethyl 2-methylpropanoatehydrochloride has been subjected to various in vitro assays to assess its biological activity. These assays include binding studies with recombinant receptors and enzymes, as well as functional assays that measure downstream signaling effects. Preliminary results have shown promising activity in models of pain perception and inflammation, suggesting that this compound may serve as a lead molecule for further drug development. Additionally, toxicological studies are essential to evaluate the safety profile of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride, including acute toxicity tests and chronic exposure studies.

The role of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride in drug discovery is further highlighted by its structural similarity to known therapeutic agents. Piperidine derivatives are well-represented in clinical pipelines for various therapeutic areas, including psychiatry, neurology, and immunology. By leveraging existing knowledge about piperidine-based compounds, researchers can accelerate the development process for new drugs targeting similar mechanisms. The unique structural features of 3-Piperidinylmethyl 2-methylpropanoatehydrochloride, such as its butyl ester moiety and hydrochloride salt form, may provide advantages over existing agents by offering improved efficacy or reduced side effects.

Future directions for research on 3-Piperidinylmethyl 2-methylpropanoatehydrochloride include structural optimization to enhance potency and selectivity. Techniques such as structure-activity relationship (SAR) studies can be employed to modify specific functional groups while maintaining overall pharmacological activity. Additionally, preclinical studies in animal models will be crucial for evaluating the therapeutic efficacy and safety profile before human trials can begin. Collaborative efforts between academic researchers and pharmaceutical companies can facilitate rapid translation from benchside discoveries to clinical applications.

The broader significance of compounds like 3-Piperidinylmethyl 2-methylpropanoatehydrochlordehyde lies in their contribution to advancing our understanding of disease mechanisms at a molecular level. By identifying novel targets and developing innovative therapeutics based on these targets, researchers can address unmet medical needs more effectively. The continued exploration of piperidine derivatives represents a promising avenue for discovering new treatments for complex diseases affecting millions worldwide.